1-Cyclopentylbutane-1-thiol

• Molecular Formula: C9H18S
• Molecular Weight: 158.31 g/mol
• IUPAC Name: 1-cyclopentylbutane-1-thiol
• InChI: InChI=1S/C9H18S/c1-2-5-9(10)8-6-3-4-7-8/h8-10H,2-7H2,1H3
• InChI Key: LHMMUIMEHFUFEI-UHFFFAOYSA-N
• Canonical SMILES: CCCC(C1CCCC1)S

Description

1-Cyclopentylbutane-1-thiol (C₉H₁₆S) is a thiol-containing cyclic compound characterized by a cyclopentyl group attached to a butane chain terminating in a sulfhydryl (-SH) group. Thiols are notable for their nucleophilic reactivity, odor, and roles in pharmaceuticals and materials science .

Preparation Methods

Synthetic Routes and Reaction Conditions

1-Cyclopentylbutane-1-thiol can be synthesized through several methods. One common approach involves the reaction of cyclopentylmagnesium bromide with butane-1-thiol in the presence of a catalyst. The reaction typically occurs under anhydrous conditions to prevent the formation of unwanted by-products.

Industrial Production Methods

In an industrial setting, the production of 1-Cyclopentylbutane-1-thiol may involve the use of continuous flow reactors to ensure consistent product quality and yield. The process may include steps such as distillation and purification to isolate the desired compound from reaction mixtures.

Chemical Reactions Analysis

Types of Reactions

1-Cyclopentylbutane-1-thiol undergoes various chemical reactions, including:

Oxidation: Thiols can be oxidized to form disulfides. For example, 1-Cyclopentylbutane-1-thiol can be oxidized to form 1,1’-dicyclopentylbutane-1,1’-disulfide.

Reduction: Thiols can be reduced to form alkanes. For instance, 1-Cyclopentylbutane-1-thiol can be reduced to cyclopentylbutane.

Substitution: Thiols can participate in nucleophilic substitution reactions. For example, 1-Cyclopentylbutane-1-thiol can react with alkyl halides to form thioethers.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide (H₂O₂) and iodine (I₂).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH₄) are often used.

Substitution: Alkyl halides and bases like sodium hydroxide (NaOH) are commonly employed.

Major Products Formed

Oxidation: 1,1’-Dicyclopentylbutane-1,1’-disulfide

Reduction: Cyclopentylbutane

Substitution: Thioethers

Scientific Research Applications

1-Cyclopentylbutane-1-thiol has various applications in scientific research:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules.

Biology: Thiols play a role in biological systems, and this compound can be used to study thiol-related biochemical processes.

Medicine: Thiols are known for their antioxidant properties, and 1-Cyclopentylbutane-1-thiol may be investigated for potential therapeutic applications.

Industry: It is used in the production of specialty chemicals and as an intermediate in the synthesis of pharmaceuticals.

Mechanism of Action

The mechanism of action of 1-Cyclopentylbutane-1-thiol involves its interaction with various molecular targets. The thiol group can form disulfide bonds with other thiol-containing molecules, affecting protein structure and function. This compound may also act as a nucleophile, participating in various chemical reactions that modify biological molecules.

Comparison with Similar Compounds

Structural and Functional Comparisons with Analogs

Cyclic Thiols vs. Thioethers and Sulfones

• 1-Cyclohexyl-2-(phenylthio)ethan-1-one (C₁₄H₁₈OS): A cyclohexyl-substituted thioether synthesized via nucleophilic substitution between 2-bromo-1-cyclohexylethan-1-one and thiophenol (52.4% yield). Unlike 1-Cyclopentylbutane-1-thiol, this compound features a ketone and arylthio group, enhancing its electrophilicity and utility in asymmetric catalysis .
• 1,4-Bis(2-chloroethylthio)butane (C₈H₁₆Cl₂S₂) : A sulfur-containing bifunctional compound with two chloroethylthio groups. Its reactivity with nucleophiles (e.g., hydrolysis or alkylation) contrasts with the simpler thiol group in 1-Cyclopentylbutane-1-thiol, which may exhibit higher nucleophilicity but lower toxicity .

Table 1: Key Structural Differences

Compound	Functional Groups	Cyclic Structure	Key Reactivity
1-Cyclopentylbutane-1-thiol	-SH, cyclopentyl	Cyclopentane	Nucleophilic substitution
1-Cyclohexyl-2-(phenylthio)ethan-1-one	-SC₆H₅, ketone	Cyclohexane	Electrophilic catalysis
1,4-Bis(2-chloroethylthio)butane	-S-(CH₂)₂Cl (x2)	Linear chain	Crosslinking, alkylation

Cyclopentane vs. Cyclobutane Derivatives

• 1-Benzylcyclobutane-1-carboxylic acid (C₁₂H₁₄O₂) : A cyclobutane derivative with a carboxylic acid group. The strained four-membered ring increases reactivity compared to cyclopentane derivatives. 1-Cyclopentylbutane-1-thiol’s five-membered ring likely offers greater stability and lower ring strain, impacting its thermal and chemical resistance .
• 1-(2-Hydroxyethyl)cyclobutanol (C₆H₁₂O₂): A cyclobutanol derivative with a hydroxyl group. The -SH group in 1-Cyclopentylbutane-1-thiol may confer higher acidity (pKa ~10) compared to alcohols (pKa ~16–19), influencing solubility and hydrogen-bonding interactions .